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Summary of ALK-IN-28 Data

The table below consolidates the key identified information for the ALK inhibitor ALK-IN-28.

Property Description

Chemical Identity Known as compound 22; a pyrimidine-based ALK inhibitor [1].

CAS Number 1108743-80-1 [2].

Molecular Formula C30H32F2N602 [2].

Molecular Weight 546.61 g/mol [2].

Biological Activity Inhibitor of anaplastic lymphoma kinase (ALK) [2].

Key Experimental Data ICso of 0.013 pM against human ALCL KARPAS-299 cells in a 72-hour
(Cellular) cell viability assay [2].

Information Limitations and Research Context

It is important to note that the search results for ALK-IN-28 are sparse. The primary source is a chemical

supplier's page, and the provided data is limited to a single data point on one cell line [2]. One study
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mentions ALK-IN-28 in the context of a newer therapeutic strategy, noting it was used as a conjugate in the

development of ALK degraders (PROTACs), but does not provide a full profile of the inhibitor itself [1].

To place this in context, the following diagram illustrates the core signaling pathway driven by oncogenic
ALK, which inhibitors like ALK-IN-28 are designed to block, along with the modern degrader approach that

builds upon these inhibitors.
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Suggestions for Further Research

Given the limited data available for ALK-IN-28, here are suggestions for how you can find more

comprehensive information:

¢ Search Scientific Databases: A thorough search on specialized platforms like SciFinder, Reaxys,
or PubMed is crucial. Using the CAS Number (1108743-80-1) as a search term will yield the most
precise results.

¢ Review Patent Literature: The compound identifier "ALK-IN-28" and "compound 22" suggest it may
originate from a patent. Searching patent databases (such as Google Patents, USPTO, or WIPO)
using these terms and the molecular formula could provide the original source with full synthetic and
experimental details.

e Explore Broader ALK Targeting Strategies: As the field is rapidly advancing, you may also be
interested in newer therapeutic modalities as shown in the diagram above, such as PROTAC
degraders [1] and Antibody-Drug Conjugates (ADCSs) [3], which represent promising frontiers in
targeting ALK-positive cancers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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